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Compound Name: 2,3-Quinolinedicarboxylic acid

Cat. No.: B1215119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and experimental

approaches to studying tautomerism in solid-state 2,3-quinolinedicarboxylic acid. While

specific experimental data for this compound is not extensively published, this document

outlines the expected tautomeric behavior based on analogous structures, details the

necessary experimental protocols for characterization, and presents a framework for data

analysis.

Introduction to Tautomerism in
Quinolinedicarboxylic Acids
2,3-Quinolinedicarboxylic acid, a molecule of interest in medicinal chemistry and materials

science, possesses the potential for prototropic tautomerism. In the solid state, such

compounds can exist in a neutral form or as a zwitterion, where a proton is transferred from a

carboxylic acid group to the basic quinoline nitrogen atom. Studies on related compounds,

such as quinoline-2-carboxylic acid, have shown that the zwitterionic form is often present and

can even co-exist with the neutral form within the crystal lattice. The stability of a particular

tautomer in the solid state is governed by a delicate balance of intramolecular hydrogen

bonding, intermolecular interactions, and crystal packing forces. Understanding the

predominant tautomeric form is crucial as it dictates the molecule's physicochemical properties,
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including solubility, stability, and its ability to participate in intermolecular interactions, which are

critical for drug development and crystal engineering.

Predicted Tautomeric Equilibrium in 2,3-
Quinolinedicarboxylic Acid
The primary tautomeric equilibrium for 2,3-quinolinedicarboxylic acid involves the transfer of

a proton from one of the carboxylic acid groups to the quinoline nitrogen. This results in two

main potential tautomers in the solid state: the neutral form and the zwitterionic form.
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To cite this document: BenchChem. [Tautomerism in Solid-State 2,3-Quinolinedicarboxylic
Acid: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215119#tautomerism-in-solid-state-2-3-
quinolinedicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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